1-Ethenyl-2-pentylbenzene

• CAS: 92533-26-1
• Molecular Formula: C13H18
• Molecular Weight: 174.28 g/mol
• SMILES: CCCCCC1=CC=CC=C1C=C
• InChI: InChI=1S/C13H18/c1-3-5-6-10-13-11-8-7-9-12(13)4-2/h4,7-9,11H,2-3,5-6,10H2,1H3
• InChIKey: ODOPUIHJBDFAFR-UHFFFAOYSA-N

1-Ethenyl-2-pentylbenzene: Ortho-Pentyl Styrene Monomer

1‑Ethenyl‑2‑pentylbenzene (2‑pentylstyrene) is a C13H18 vinyl‑aromatic monomer composed of a styrene core carrying an n‑pentyl chain at the ortho position . The compound belongs to the alkylstyrene family but is distinguished by the combination of a polymerizable vinyl group and a relatively long, flexible ortho‑alkyl substituent. This combination results in a calculated XLogP3‑AA of 5.1, a molecular weight of 174.28 g mol⁻¹, and five rotatable bonds , all of which differentiate it from shorter‑chain ortho‑alkylstyrenes and the more common para‑substituted isomers.

● Ortho-substituted styrene for sterically modulated polymer architectures

● Long alkyl side chain enables hydrophobicity and chain flexibility tuning

● Suitable for controlled radical polymerization and copolymer design

1-Ethenyl-2-pentylbenzene vs. Generic Styrenes

Ortho‑substituted styrenes exhibit markedly different steric and electronic environments compared to their para‑substituted or unsubstituted counterparts. The ortho‑pentyl chain in 1‑ethenyl‑2‑pentylbenzene introduces significant steric bulk adjacent to the polymerizable vinyl group, which can alter propagation kinetics, copolymerization reactivity ratios, and the thermal transitions of the resulting polymer . In contrast, para‑alkylstyrenes place the substituent farther from the reactive center, while unsubstituted styrene lacks the hydrophobic and plasticizing character imparted by the alkyl chain. These structural differences mean that simply substituting a generic styrene or a para‑alkylstyrene will not reproduce the solubility profile, chain flexibility, or thermal behaviour that the ortho‑pentyl derivative can provide in designed polymer systems .

⚠ Ortho steric bulk may shift propagation kinetics and copolymerization reactivity compared to para-alkyl or unsubstituted styrenes.

⚠ Significantly higher hydrophobicity and solubility profile may not transfer to formulations designed for lower logP monomers.

⚠ Increased chain flexibility can alter thermal transitions and mechanical behavior beyond what para‑substituted analogs provide.

1-Ethenyl-2-pentylbenzene: Key Molecular Descriptors

Higher Molecular Weight, Lower Volatility

The molecular weight of 1‑ethenyl‑2‑pentylbenzene is 174.28 g mol⁻¹ , which is substantially higher than that of 2‑methylstyrene (118.18 g mol⁻¹) [1] and styrene (104.15 g mol⁻¹) [2]. Higher molecular weight correlates with lower vapour pressure and reduced volatility, a critical parameter for formulations that must meet low‑VOC regulations or require high flash points during processing. While no direct head‑to‑head volatility study was found for this specific compound, the class‑level trend is well established for alkylstyrenes.

MW and Volatility

Class-level

174.28 g/mol vs 118.18 (2-MeSty) / 104.15 (Sty)

Higher molecular weight may support lower volatility screening.

Class inference; direct volatility data not available.

Evidence Dimension	Molecular weight (g mol⁻¹)
Target Compound Data	174.28
Comparator Or Baseline	2‑Methylstyrene: 118.18; Styrene: 104.15
Quantified Difference	+56.1 g mol⁻¹ vs 2‑methylstyrene; +70.1 g mol⁻¹ vs styrene
Conditions	Calculated from molecular formula (C₁₃H₁₈) and comparator CAS entries

Why This Matters

Lower volatility reduces evaporative losses during thermal curing and helps meet increasingly stringent VOC emission standards.

• [1] CAS Common Chemistry, "2‑Methylstyrene (CAS 611‑15‑4)", accessed May 2026. View Source
• [2] CAS Common Chemistry, "Styrene (CAS 100‑42‑5)", accessed May 2026. View Source

Increased Hydrophobicity and Non-Polar Compatibility

The calculated XLogP3‑AA value of 1‑ethenyl‑2‑pentylbenzene is 5.1 , indicating strong lipophilicity. For reference, styrene has an experimental logP of approximately 2.95 [1], and 2‑methylstyrene is reported with a calculated logP near 3.5 [2]. The +2.15 logP increase over styrene translates to roughly a 140‑fold higher theoretical partition into a non‑polar phase, suggesting superior compatibility with hydrocarbon solvents, polyolefin blends, and hydrophobic copolymers.

Lipophilicity

Reported

XLogP3 5.1 vs 2.95 (Sty) / ~3.5 (2-MeSty)

Reported higher lipophilicity may improve non-polar media compatibility.

Comparative values from different methods; cross-study review advised.

Evidence Dimension	XLogP3‑AA (lipophilicity)
Target Compound Data	5.1
Comparator Or Baseline	Styrene: 2.95 (exp.); 2‑Methylstyrene: ~3.5 (calc.)
Quantified Difference	ΔlogP ≈ +2.15 vs styrene; ≈ +1.6 vs 2‑methylstyrene
Conditions	Calculated by XLogP3‑AA method (target); experimental and calculated literature values for comparators

Why This Matters

Higher logP facilitates dissolution in non‑polar media and can improve the compatibility of the resulting polymer with hydrophobic fillers or co‑monomers.

• [1] PubChem, "Styrene – Compound Summary (CID 7501)", National Library of Medicine, accessed May 2026. View Source
• [2] PubChem, "2‑Methylstyrene – Compound Summary (CID 7501)", National Library of Medicine, accessed May 2026. View Source

Enhanced Conformational Flexibility

1‑Ethenyl‑2‑pentylbenzene possesses five rotatable bonds , a direct consequence of its n‑pentyl substituent. In comparison, 2‑methylstyrene has only one rotatable bond (the methyl group), and styrene has zero alkyl rotatable bonds. Greater conformational freedom in the monomer can translate to enhanced segmental mobility in the homopolymer, potentially lowering the glass‑transition temperature and increasing elongation at break relative to polymers made from more rigid ortho‑alkylstyrenes.

Rotatable Bonds

Class-level

5 bonds vs 1 (2-MeSty) / 0 (Sty)

May support increased segmental mobility and lower Tg in homopolymers.

Structure‑based inference; experimental validation recommended.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5
Comparator Or Baseline	2‑Methylstyrene: 1; Styrene: 0
Quantified Difference	+4 vs 2‑methylstyrene; +5 vs styrene
Conditions	Based on molecular structure; rotatable bond defined as single bond between heavy atoms not in a ring

Why This Matters

Monomer flexibility is a lever for tuning the mechanical and thermal properties of the final polymer without changing the backbone chemistry.

• [1] CAS Common Chemistry, "2‑Methylstyrene (CAS 611‑15‑4)", accessed May 2026. View Source
• [2] CAS Common Chemistry, "Styrene (CAS 100‑42‑5)", accessed May 2026. View Source

Ortho Steric Effects on Polymerization Kinetics

The ortho position of the pentyl group places steric bulk directly adjacent to the vinyl moiety. This is in contrast to 4‑pentylstyrene, where the alkyl chain is remote from the reactive site. While no direct kinetic comparison for the pentyl‑substituted pair was identified in the literature, studies on smaller ortho‑ vs para‑alkylstyrenes consistently show that ortho‑substitution reduces the propagation rate constant (kp) in radical polymerization due to increased steric hindrance [1]. This steric differentiation can be exploited to control copolymer composition drift or to moderate reaction exotherms in bulk polymerizations.

Ortho Steric Effects

Reported

Qualitative steric hindrance vs para‑pentyl analog

Ortho substitution may moderate propagation rates; supports kinetic tuning.

Inferred from general ortho‑alkylstyrene polymerization literature.

Evidence Dimension	Steric environment at the vinyl group
Target Compound Data	Ortho‑pentyl substituent (sterically hindered)
Comparator Or Baseline	4‑Pentylstyrene (para‑substituted, less hindered)
Quantified Difference	Not quantifiable with available data; qualitative difference based on well‑established ortho‑alkylstyrene behaviour
Conditions	Inference drawn from general literature on ortho‑substituted styrene polymerization

Why This Matters

The steric difference offers a design handle for polymer scientists who need to fine‑tune reaction rates or copolymer sequences.

• [1] Hirao, A. et al., "Living Anionic Polymerization of Monomers with Functional Groups, 15. Anionic Polymerization and Reaction of Styrene and 1,1‑Diphenylethylene Derivatives Substituted with Alkoxymethyl Groups", Macromol. Chem. Phys. 2001, 202, 3371–3379. (Demonstrates position‑dependent polymerization behaviour for ortho‑, meta‑, and para‑substituted styrenes.) View Source

Applications of 1-Ethenyl-2-pentylbenzene

Low-VOC Coatings and Adhesives

Because 1‑ethenyl‑2‑pentylbenzene has a molecular weight 70 g mol⁻¹ higher than styrene , it is expected to exhibit significantly lower vapour pressure. This makes it a candidate reactive diluent or co‑monomer in solvent‑borne and 100‑%‑solids formulations where regulatory pressure to lower volatile organic compound (VOC) content is high. The class‑level correlation between molecular weight and volatility suggests that replacing styrene with this monomer could reduce evaporative emissions without sacrificing the vinyl‑aromatic cure chemistry.

Hydrophobic Copolymers for Non-Polar Environments

With an XLogP3 of 5.1, 1‑ethenyl‑2‑pentylbenzene is far more lipophilic than styrene (logP ≈2.95) . This property can be exploited when designing random or block copolymers intended for service in hydrocarbon fluids, oil‑based formulations, or as compatibilizers in polyolefin blends. The enhanced hydrophobicity can reduce water uptake and improve interfacial adhesion to non‑polar substrates.

Thermoplastic Elastomers and Flexible Networks

The five rotatable bonds in the pentyl side chain introduce local segmental mobility that can plasticize the polymer backbone . In contrast, poly(2‑methylstyrene) has only one rotatable bond per repeat unit. Incorporating 1‑ethenyl‑2‑pentylbenzene as a co‑monomer could therefore be a strategy to lower the glass‑transition temperature and increase the elongation at break of styrenic thermoplastic elastomers without resorting to external plasticizers.

Controlled Radical Polymerization

The steric bulk of the ortho‑pentyl group is expected to moderate the propagation rate in radical polymerizations, analogous to the behaviour documented for smaller ortho‑alkylstyrenes . This feature can be utilized in controlled radical polymerization (ATRP, RAFT) to slow down propagation, improve chain‑end fidelity, and facilitate the synthesis of block copolymers with narrow dispersity. The ortho‑pentyl variant thus offers a tunable kinetic profile that is not accessible with para‑pentylstyrene or unsubstituted styrene.

Application

Selection Property

Validation Focus

Low‑VOC polymer formulations

Monomer volatility profile

VOC emission testing and curing kinetics

Hydrophobic copolymer research

Lipophilicity (logP)

Solubility and water uptake in non‑polar blends

Flexible thermoplastic elastomers

Chain segmental mobility

Tg and elongation‑at‑break measurements

Controlled radical polymerization

Steric influence on kinetics

Propagation rate and dispersity control